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Compound of Interest

Compound Name: Dihydroxymalonic acid
CAS No.: 560-27-0
Cat. No.: B1209895
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Dihydroxymalonic
Acid Profile

Dihydroxymalonic acid (CAS No. 560-27-0), also known as mesoxalic acid monohydrate, is a
dicarboxylic acid notable for its stable geminal diol structure.[1] It is a white, water-soluble solid.
[1] A thorough understanding of its chemical properties is fundamental to its safe handling and

disposal.

Key Properties:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1209895#bc-rfq
https://www.benchchem.com/product/b1209895/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-dihydroxymalonic-acid
https://www.benchchem.com/product/b1209895/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-dihydroxymalonic-acid
https://www.benchchem.com/product/b1209895/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-dihydroxymalonic-acid
https://en.wikipedia.org/wiki/Dihydroxymalonic_acid
https://en.wikipedia.org/wiki/Dihydroxymalonic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CsH40e PubChem
Molecular Weight 136.06 g/mol PubChem
Appearance White crystalline solid Wikipedia[1]
Solubility Water-soluble Wikipedia[1]

Hazard Identification and Immediate Safety
Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), dihydroxymalonic acid is classified as a substance that causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Therefore, strict
adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of
splashing, a face shield should be used in conjunction with goggles.

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
« Body Protection: A lab coat or chemical-resistant apron is required.

o Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved

respirator is necessary.

All handling of dihydroxymalonic acid should be performed in a well-ventilated area,

preferably within a chemical fume hood.

Disposal Procedures: A Step-by-Step Approach

The primary directive for the disposal of dihydroxymalonic acid is to adhere to local, state,
and federal regulations, which typically involve disposal through an approved hazardous waste
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disposal facility.[2] However, in-lab pre-treatment can often render the waste less hazardous for
collection. The following outlines the recommended procedures.

Disposal Decision-Making Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dihydroxymalonic acid.

Start: Dihydroxymalonic
Acid Waste

Click to download full resolution via product page

Caption: Decision workflow for dihydroxymalonic acid disposal.

Method 1: Neutralization for Dilute Aqueous Solutions

For small quantities of dilute dihydroxymalonic acid solutions, neutralization is a viable pre-
treatment step. This process converts the acid to a salt, which is generally less hazardous.
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Underlying Principle: Dicarboxylic acids react with bases to form a salt and water. When using
a carbonate or bicarbonate base, carbon dioxide is also produced.[3][4] The reaction with
sodium bicarbonate is as follows:

C3H40Oe (ag) + 2NaHCOs (aq) — Naz2CsH20s (aq) + 2H20 (1) + 2CO2 (g)
Experimental Protocol:

 Dilution: Ensure the dihydroxymalonic acid solution is dilute (e.g., <5% w/v). If starting with
a solid, dissolve it in a large volume of cold water in a suitable container (e.g., a beaker
larger than the final volume to accommodate foaming).

e Cooling: Place the container in an ice bath to dissipate any heat generated during
neutralization.

» Slow Addition of Base: While stirring continuously, slowly add a weak base such as a 5%
solution of sodium bicarbonate (NaHCO3). The slow addition is crucial to control the rate of
carbon dioxide evolution and prevent excessive foaming and splashing.

e pH Monitoring: Regularly monitor the pH of the solution using a calibrated pH meter or pH
indicator strips.

o Endpoint: Continue adding the base until the pH of the solution is between 6.0 and 8.0.

o Final Disposal: Once neutralized, the resulting salt solution can typically be disposed of
down the drain with copious amounts of water, in accordance with local regulations.

Method 2: Incineration

For larger quantities of dihydroxymalonic acid or concentrated solutions, direct disposal via a
licensed hazardous waste contractor is the most appropriate method. Incineration is a common
and effective disposal technique for many organic compounds.

Underlying Principle: The thermal decomposition of a related compound, malonic acid, yields
acetic acid and carbon dioxide. While specific data for dihydroxymalonic acid is not readily
available, it is expected to decompose into simpler, less harmful compounds upon incineration.

Procedure:
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o Packaging: Place the dihydroxymalonic acid waste in a clearly labeled, sealed, and
compatible container.

e Labeling: The label should include the chemical name ("Dihydroxymalonic Acid"), CAS
number (560-27-0), and the appropriate hazard symbols (irritant).

o Storage: Store the container in a designated hazardous waste accumulation area, away from
incompatible materials.

Collection: Arrange for collection by a certified hazardous waste disposal company.

Regulatory and Environmental Considerations
Regulatory Status

Dihydroxymalonic acid is not explicitly listed as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[5][6][7] However, a waste solution of
dihydroxymalonic acid could be classified as a characteristic hazardous waste if it exhibits a
pH of 2 or less (D002 for corrosivity).[6][8] It is the responsibility of the waste generator to make
this determination.

Environmental Fate

Specific ecotoxicity and biodegradation data for dihydroxymalonic acid are not extensively
available in the scientific literature. However, as a water-soluble organic acid, it is expected to
have some level of biodegradability.[9][10] The introduction of significant quantities of acidic
compounds into aquatic environments can lower the pH and adversely affect aquatic life.
Neutralization prior to disposal mitigates this risk.

Conclusion: A Commitment to Safety and
Responsibility

The proper disposal of dihydroxymalonic acid is a critical aspect of laboratory safety and
environmental stewardship. By understanding the chemical's properties and hazards, adhering
to the prescribed disposal protocols, and complying with all relevant regulations, researchers
can ensure that their work is conducted in a manner that is safe for themselves, their
colleagues, and the environment. This guide serves as a foundational resource, and it is
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incumbent upon each laboratory professional to remain informed of and compliant with their

institution's specific waste management policies.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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